Cas no 2138060-76-9 (N-(2-aminoethyl)-N-(2,3-dihydroxypropyl)-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(2-aminoethyl)-N-(2,3-dihydroxypropyl)-2-nitrobenzene-1-sulfonamide
• CAS No: 2138060-76-9
• MF: C₁₁H₁₇N₃O₆S
• MW: 319.334181547165
• CID: 6529062
• PubChem ID: 165501462
• Update Time: 2025-11-06

N-(2-aminoethyl)-N-(2,3-dihydroxypropyl)-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1169245
• 2138060-76-9
• N-(2-aminoethyl)-N-(2,3-dihydroxypropyl)-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C11H17N3O6S/c12-5-6-13(7-9(16)8-15)21(19,20)11-4-2-1-3-10(11)14(17)18/h1-4,9,15-16H,5-8,12H2
• InChI Key： ZISQHKNZENQJPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N(CCN)CC(CO)O)(=O)=O

Computed Properties

• Exact Mass: 319.08380644g/mol
• Monoisotopic Mass: 319.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 158Ų

Additional information on N-(2-aminoethyl)-N-(2,3-dihydroxypropyl)-2-nitrobenzene-1-sulfonamide

Research Briefing on N-(2-aminoethyl)-N-(2,3-dihydroxypropyl)-2-nitrobenzene-1-sulfonamide (CAS: 2138060-76-9)

N-(2-aminoethyl)-N-(2,3-dihydroxypropyl)-2-nitrobenzene-1-sulfonamide (CAS: 2138060-76-9) is a chemically synthesized compound that has garnered significant attention in recent biomedical research due to its potential applications in drug development and biochemical studies. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, properties, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of N-(2-aminoethyl)-N-(2,3-dihydroxypropyl)-2-nitrobenzene-1-sulfonamide, which include a nitrobenzene sulfonamide core and hydrophilic dihydroxypropyl and aminoethyl side chains. These features contribute to its solubility and reactivity, making it a promising candidate for further investigation in medicinal chemistry. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

One of the key areas of interest is the compound's potential as a protease inhibitor. Preliminary in vitro studies suggest that it exhibits inhibitory activity against specific proteases involved in inflammatory pathways. This finding has sparked further research into its mechanism of action and potential use in treating inflammatory diseases. Additionally, its ability to interact with biological membranes has been explored, with some studies indicating its utility in drug delivery systems.

Another notable aspect of N-(2-aminoethyl)-N-(2,3-dihydroxypropyl)-2-nitrobenzene-1-sulfonamide is its role in chemical biology as a photoactivatable probe. Recent work has demonstrated its effectiveness in cross-linking studies, where it serves as a tool for investigating protein-protein interactions. This application is particularly valuable in understanding complex cellular processes and identifying novel drug targets.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-(2-aminoethyl)-N-(2,3-dihydroxypropyl)-2-nitrobenzene-1-sulfonamide represents a versatile compound with significant potential in both therapeutic and research settings. Continued investigation into its properties and applications will likely yield valuable insights for the chemical biology and pharmaceutical communities.